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Compound of Interest

Compound Name: MRE-269

Cat. No.: B1676813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of a stock solution of MRE-269,

a selective IP receptor agonist and the active metabolite of selexipag.[1][2][3][4] The primary

solvent discussed is dimethyl sulfoxide (DMSO), a common solvent for in vitro studies.

Adherence to this protocol will ensure the accurate and reproducible preparation of MRE-269
for experimental use.

Introduction
MRE-269, also known as ACT-333679, is a potent and selective agonist for the prostacyclin

(IP) receptor.[4] It is the active metabolite of the approved drug selexipag, used in the treatment

of pulmonary arterial hypertension.[3][4] Accurate preparation of MRE-269 stock solutions is

critical for obtaining reliable and reproducible results in preclinical research and drug

development. This document outlines the necessary materials, safety precautions, and a step-

by-step protocol for dissolving MRE-269 in DMSO to a desired concentration.

MRE-269 Chemical Properties
A summary of the key chemical properties of MRE-269 is provided in the table below. This

information is essential for calculating the required mass of the compound for a desired stock

solution concentration.
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Property Value Source

Molecular Formula C₂₅H₂₉N₃O₃ [1][2]

Molecular Weight 419.52 g/mol [1][5][6]

CAS Number 475085-57-5 [1][2][3]

Appearance
Solid, Light yellow to yellow

powder
[1]

Solubility in DMSO
MRE-269 exhibits good solubility in DMSO. However, the reported solubility values vary across

different suppliers. It is crucial to consult the manufacturer's certificate of analysis for the

specific batch of MRE-269 being used. Sonication may be recommended to aid dissolution.[7]

Solvent Reported Solubility

DMSO 12 mg/mL

DMSO 50 mg/mL[1]

DMSO 55 mg/mL (131.1 mM)[7]

Experimental Protocol: Preparation of a 10 mM
MRE-269 Stock Solution in DMSO
This protocol details the steps to prepare a 10 mM stock solution of MRE-269 in DMSO.

Materials
MRE-269 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials
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Sterile, disposable pipette tips

Vortex mixer

(Optional) Sonicator

Safety Precautions
Work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Consult the Safety Data Sheet (SDS) for MRE-269 and DMSO before handling.

Step-by-Step Procedure
Calculate the required mass of MRE-269:

To prepare 1 mL of a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x

1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 419.52 g/mol x 1000 mg/g = 4.1952 mg

Accurately weigh out approximately 4.2 mg of MRE-269 powder using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube. Record the exact

weight.

Calculate the required volume of DMSO:

Based on the actual mass of MRE-269 weighed, calculate the precise volume of DMSO

needed to achieve a 10 mM concentration.

Volume (µL) = [Mass (mg) / Molecular Weight ( g/mol )] / Desired Concentration (M) x

1,000,000 (µL/L)
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For example, if 4.2 mg was weighed: Volume (µL) = [4.2 mg / 419.52 g/mol ] / 0.010

mol/L x 1,000,000 µL/L ≈ 1001.1 µL

Dissolve MRE-269 in DMSO:

Add the calculated volume of DMSO to the microcentrifuge tube containing the MRE-269
powder.

Vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.

Storage of the Stock Solution:

Once fully dissolved, the stock solution can be aliquoted into smaller, single-use volumes

to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

For storage at -20°C, it is recommended to use the solution within 1 month.[8]

For storage at -80°C, the solution can be stable for up to 6 months.[8]

Diagrams
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Workflow for Preparing MRE-269 Stock Solution
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Caption: Workflow for preparing MRE-269 stock solution.
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Simplified MRE-269 Signaling Pathway
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Caption: Simplified MRE-269 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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